Cas no 84604-83-1 (Methanone,[4-[2-(diethylamino)ethoxy]-2-hydroxyphenyl](4-methylphenyl)-, hydrochloride(9CI))

• Product name: Methanone,[4-[2-(diethylamino)ethoxy]-2-hydroxyphenyl](4-methylphenyl)-, hydrochloride(9CI)
• CAS No: 84604-83-1
• MF: C₂₀H₂₅NO₃^.HCl
• MW: 363.87834
• CID: 707398
• PubChem ID: 3020001

Methanone,[4-[2-(diethylamino)ethoxy]-2-hydroxyphenyl](4-methylphenyl)-, hydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-[2-(diethylamino)ethoxy]-2-hydroxyphenyl](4-methylphenyl)-, hydrochloride(9CI)
• [4-[2-(diethylamino)ethoxy]-2-hydroxyphenyl] (4-methylphenyl) ketone hydrochloride
• [4-[2-(diethylamino)ethoxy]-2-hydroxyphenyl]-(4-methylphenyl)methanone,hydrochloride
• (4-(2-(Diethylamino)ethoxy)-2-hydroxyphenyl) (4-methylphenyl) ketone hydrochloride
• NS00059585
• 84604-83-1
• [4-[2-(Diethylamino)ethoxy]-2-hydroxyphenyl](4-methylphenyl)ketone hydrochloride
• {4-[2-(Diethylamino)ethoxy]-2-hydroxyphenyl}(4-methylphenyl)methanone--hydrogen chloride (1/1)
• DTXSID201004900
• EINECS 283-367-1

• Inchi： InChI=1S/C20H25NO3.ClH/c1-4-21(5-2)12-13-24-17-10-11-18(19(22)14-17)20(23)16-8-6-15(3)7-9-16;/h6-11,14,22H,4-5,12-13H2,1-3H3;1H
• InChI Key： OQHOMAPBCAZVBZ-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)C)O.Cl

Computed Properties

• Exact Mass: 363.1601214g/mol
• Monoisotopic Mass: 363.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų